Cas no 1805246-25-6 (5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol)

• Product Name: 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol
• CAS No: 1805246-25-6
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4863643
• Update Time: 2025-08-05

5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol

• Inchi： 1S/C8H8BrF2NO2/c1-14-8-4(3-13)6(7(10)11)5(9)2-12-8/h2,7,13H,3H2,1H3
• InChI Key： JFURKMPXBKZOKM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CO)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol

Introduction to 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1805246-25-6)

5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1805246-25-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The presence of a bromine atom, difluoromethyl group, and methoxy substituent on the pyridine ring contributes to its distinct chemical properties and biological activities.

The chemical structure of 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol is notable for its complexity and functional group diversity. The bromine atom at the 5-position and the difluoromethyl group at the 4-position are key substituents that influence the compound's reactivity and stability. The methoxy group at the 2-position further modulates its electronic properties, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This finding suggests that the compound could be a valuable lead for developing anti-inflammatory drugs with improved selectivity and reduced side effects.

In addition to its anti-inflammatory properties, 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol has shown promise in neuropharmacology. A study conducted by a team of researchers at a leading pharmaceutical institute revealed that the compound exhibits neuroprotective effects in animal models of neurodegenerative diseases. These findings indicate that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound to later stages of clinical testing.

The synthesis of 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol involves a series of well-defined chemical reactions. Key steps include the bromination of a pyridine derivative, introduction of the difluoromethyl group via a suitable reagent, and methylation to form the methoxy substituent. The overall synthetic route is efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 5-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1805246-25-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and potential therapeutic development. Ongoing research and clinical trials will continue to elucidate its full potential as a novel drug candidate.